Cas no 522646-43-1 (5-(2-Fluorophenyl)-2-methylthiazole-4-carboxylic Acid)

• Product Name: 5-(2-Fluorophenyl)-2-methylthiazole-4-carboxylic Acid
• CAS No: 522646-43-1
• MF: C₁₁H₈FNO₂S
• MW: 237.250124931335
• MDL: MFCD18455110
• CID: 1069538
• PubChem ID: 52124567
• Update Time: 2025-10-24

5-(2-Fluorophenyl)-2-methylthiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluorophenyl)-2-methyl-1,3-thiazole-4-carboxylic acid
• 5-(2-fluorophenyl)-2-methylthiazole-4-carboxylic acid
• ETHYL 5-(2-FLUOROPHENYL)-2-METHYL-1,3-THIAZOLE-4-CARBOXYLATE
• AKOS005211629
• 522646-43-1
• CS-M1626
• ODCOWPJBSKLCIC-UHFFFAOYSA-N
• MFCD08275134
• CHEMBL4129308
• SS-4608
• 5-(2-fluoro-phenyl)-2-methyl-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 5-(2-fluorophenyl)-2-methyl-
• DB-332528
• SCHEMBL269323
• 5-(2-Fluorophenyl)-2-methylthiazole-4-carboxylic Acid

• MDL： MFCD18455110
• Inchi： 1S/C11H8FNO2S/c1-6-13-9(11(14)15)10(16-6)7-4-2-3-5-8(7)12/h2-5H,1H3,(H,14,15)
• InChI Key： ODCOWPJBSKLCIC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(=O)O)=C1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 237.02597783g/mol
• Monoisotopic Mass: 237.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 371.0±27.0 °C at 760 mmHg
• Flash Point: 178.2±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(2-Fluorophenyl)-2-methylthiazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-(2-Fluorophenyl)-2-methylthiazole-4-carboxylic Acid

Comprehensive Overview of 5-(2-Fluorophenyl)-2-methylthiazole-4-carboxylic Acid (CAS No. 522646-43-1)

5-(2-Fluorophenyl)-2-methylthiazole-4-carboxylic Acid (CAS No. 522646-43-1) is a fluorinated thiazole derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its 2-fluorophenyl and methylthiazole moieties, has garnered attention due to its unique structural features and versatile applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The thiazole ring in 5-(2-Fluorophenyl)-2-methylthiazole-4-carboxylic Acid is a critical pharmacophore, often linked to bioactivity. Its carboxylic acid functional group enhances solubility and allows for further derivatization, making it valuable in medicinal chemistry. Recent studies highlight its utility in designing small-molecule inhibitors, with some derivatives showing promise in preclinical trials for conditions like diabetes and neurodegenerative diseases. This aligns with the growing demand for fluorinated compounds in drug development, a trend driven by their improved metabolic stability and bioavailability.

In agrochemical applications, 5-(2-Fluorophenyl)-2-methylthiazole-4-carboxylic Acid serves as a precursor for crop protection agents. Its fluorine atom contributes to enhanced pesticidal activity, addressing the need for eco-friendly alternatives in agriculture. The compound’s mechanism of action, often involving interference with pest-specific enzymes, is a hot topic in sustainable farming research. This resonates with current discussions on green chemistry and reducing environmental impact.

Synthetic routes to 5-(2-Fluorophenyl)-2-methylthiazole-4-carboxylic Acid typically involve multistep organic synthesis, including condensation and cyclization reactions. Optimizing these processes for high yield and low waste is a priority, reflecting the industry’s shift toward cost-effective manufacturing. Analytical techniques like HPLC and NMR are essential for purity assessment, ensuring compliance with regulatory standards for pharmaceutical intermediates.

The compound’s structure-activity relationship (SAR) is a focal point for researchers, as subtle modifications can significantly alter its biological profile. Computational tools, such as molecular docking, are increasingly used to predict interactions with target proteins, accelerating the hit-to-lead process. This intersects with the rising popularity of AI-driven drug design, a frequently searched topic in scientific forums.

From a commercial perspective, 5-(2-Fluorophenyl)-2-methylthiazole-4-carboxylic Acid is available through specialized chemical suppliers, with pricing influenced by scale and purity. Its inclusion in custom synthesis libraries underscores its relevance to R&D pipelines. Safety data sheets (SDS) emphasize standard lab precautions, though it is not classified as hazardous under typical handling conditions.

In summary, 5-(2-Fluorophenyl)-2-methylthiazole-4-carboxylic Acid (CAS No. 522646-43-1) exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its applications span drug discovery, agrochemicals, and material science, aligning with global trends toward sustainable solutions. As research advances, this compound is poised to remain a key player in specialty chemicals.